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Compound of Interest
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Cat. No.: B12367948

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the selectivity profile of BMS-986308, a potent

and selective inhibitor of the Renal Outer Medullary Potassium (ROMK) channel (Kir1.1),

against other members of the inwardly rectifying potassium (Kir) channel family. The

information presented is intended to assist researchers in evaluating BMS-986308 as a

pharmacological tool for studying Kir channel physiology and as a potential therapeutic agent.

Selectivity Profile of BMS-986308
BMS-986308 demonstrates high potency and selectivity for the ROMK (Kir1.1) channel.[1]

Extensive preclinical testing has shown that it displays no significant inhibitory activity against

other related Kir channels at concentrations where ROMK is potently blocked.[1]

Data Presentation
The following table summarizes the inhibitory activity of BMS-986308 against a panel of Kir

channels.
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Channel Subtype Target Name
BMS-986308 IC50
(nM)

Selectivity vs.
ROMK

Kir1.1 ROMK 24 -

Kir2.1 IRK1
No inhibitory potency

observed
>1000-fold

Kir2.3 IRK3
No inhibitory potency

observed
>1000-fold

Kir4.1 Kir1.2
No inhibitory potency

observed
>1000-fold

Kir7.1 Kir1.4
No inhibitory potency

observed
>1000-fold

Data sourced from preclinical studies.[1]

Experimental Protocols
The selectivity of BMS-986308 was determined using rigorous electrophysiological techniques.

The following is a detailed description of the methodology used to assess the compound's

activity on human ROMK (hROMK) channels.

hROMK Manual Patch Clamp Assay
Cell Line: Human embryonic kidney (HEK) cells stably expressing hROMK channels.

Methodology:

Cell Preparation: HEK cells expressing hROMK were plated on glass coverslips for

electrophysiological recordings.

Electrophysiological Recording: Whole-cell patch clamp recordings were performed using an

Axopatch 200b or Multiclamp 700b amplifier.

Pipette Solution (intracellular): Contained (in mM): 135 KCl, 1 EGTA, 1 MgCl2, 10 HEPES,

and 2 Na2ATP (pH 7.3).
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Bath Solution (extracellular): Contained (in mM): 135 NaCl, 5 KCl, 2 CaCl2, 1 MgCl2, 10

HEPES, and 5 Glucose (pH 7.4).

Voltage Clamp Protocol: Cells were held at a membrane potential of -75 mV. To elicit

hROMK currents, voltage was stepped to -120 mV for 200 ms at 10-second intervals.

Compound Application: BMS-986308 was applied at 4-6 different concentrations in a

successive manner, starting from the lowest concentration. Each concentration was perfused

for 3-8 minutes to reach steady-state inhibition.

Data Analysis:

The stable current values before and after compound application were recorded.

At the end of each experiment, 2 mM Ba2+, a known Kir channel blocker, was applied to

determine the hROMK-specific current by subtraction.

The percentage of inhibition was calculated for each concentration of BMS-986308.

The concentration-response curve was generated and fitted with a four-parameter

equation to determine the IC50 value.

A similar manual patch clamp protocol was utilized to assess the activity of BMS-986308
against other Kir channel subtypes, where no significant inhibition was observed.

Visualizations
Experimental Workflow for Determining Kir Channel
Selectivity
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Caption: Workflow for assessing BMS-986308 selectivity against Kir channels.
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Caption: Key kinases regulating ROMK channel activity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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